Cas no 434312-23-9 (3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole
• CAS No: 434312-23-9
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 6786192
• PubChem ID: 2923182
• Update Time: 2025-05-21

3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• SR-01000249039
• Cambridge id 7009240
• 3-(4-nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole
• STK185797
• SR-01000249039-1
• 434312-23-9
• AKOS005412329
• 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole

• Inchi： 1S/C17H15N3O3/c1-2-15(12-6-4-3-5-7-12)17-18-16(19-23-17)13-8-10-14(11-9-13)20(21)22/h3-11,15H,2H2,1H3
• InChI Key： HUUBADWCJIANTP-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)CC)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole

Exploring the Properties and Applications of 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole (CAS No. 434312-23-9)

The compound 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole (CAS No. 434312-23-9) is a fascinating heterocyclic molecule that has garnered significant attention in the field of organic chemistry and materials science. This 1,2,4-oxadiazole derivative is characterized by its unique structural features, which include a nitrophenyl group and a phenylpropyl side chain. These functional groups contribute to its diverse chemical properties and potential applications, making it a subject of ongoing research and development.

One of the most intriguing aspects of 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole is its role as a building block in the synthesis of advanced materials. Researchers have explored its utility in the development of fluorescent dyes, organic semiconductors, and pharmaceutical intermediates. The presence of the nitro group enhances its electron-withdrawing capabilities, which is particularly valuable in designing materials with specific electronic properties. This characteristic has led to its use in optoelectronic devices, where precise control over electron flow is essential.

In recent years, the demand for heterocyclic compounds like 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole has surged due to their versatility in medicinal chemistry. While this compound itself is not a drug, its structural framework is often employed in the design of bioactive molecules. For instance, 1,2,4-oxadiazoles are known to exhibit a range of biological activities, including anti-inflammatory and antimicrobial effects. This has prompted scientists to investigate its potential as a scaffold for developing new therapeutic agents.

The synthesis of 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole typically involves the condensation of appropriate precursors under controlled conditions. Modern synthetic routes emphasize efficiency and sustainability, aligning with the growing trend toward green chemistry. Researchers are increasingly focused on minimizing waste and reducing the use of hazardous reagents, which has led to the development of novel catalytic methods for producing such compounds. These advancements are particularly relevant in light of global efforts to promote environmentally friendly chemical processes.

Another area where 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole shows promise is in the field of agrochemicals. Its structural motifs are often found in compounds used for crop protection and pest control. As the agricultural sector seeks safer and more effective alternatives to traditional pesticides, the exploration of nitrophenyl-containing derivatives has gained momentum. This compound’s stability and reactivity make it a candidate for further study in this context.

From a commercial perspective, 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole is available through specialized chemical suppliers who cater to research institutions and industrial laboratories. Its pricing and availability can vary depending on factors such as purity, quantity, and regional demand. For researchers interested in sourcing this compound, it is advisable to consult reputable suppliers who provide detailed analytical data and certificates of analysis to ensure quality and consistency.

In conclusion, 3-(4-Nitrophenyl)-5-(1-phenylpropyl)-1,2,4-oxadiazole (CAS No. 434312-23-9) represents a versatile and valuable compound in the realm of organic chemistry. Its applications span multiple industries, from materials science to agrochemicals, and its potential for further innovation remains vast. As research continues to uncover new uses for this molecule, it is likely to remain a focal point for scientists and engineers seeking to harness the unique properties of 1,2,4-oxadiazole derivatives. For those interested in exploring its capabilities, staying updated with the latest scientific literature and market trends is essential.